Cas no 64131-70-0 (2,2-Diethoxyacetophenone)

• Product Name: 2,2-Diethoxyacetophenone
• CAS No: 64131-70-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 2653918
• Update Time: 2023-08-07

2,2-Diethoxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 2,2-Diethoxyacetophenone
• 2,2-Diethoxy-1-phenylethanone
• Ethanone, 2,2-diethoxy-1-phenyl-
• Phenylglyoxal diethyl acetal
• 2,2-Diethoxy-1-phenylethan-1-one
• alpha,alpha-Diethoxyacetophenone
• Benzoylformaldehyde Diethyl Acetal
• GLYOXAL, PHENYL-, 2-(DIETHYL ACETAL)
• W4BCZ1MAK3
• 2,2-diethoxy acetophenone
• PIZHFBODNLEQBL-UHFFFAOYSA-N
• 2,2-diethoxy-1-phenyl-ethanone
• diethoxyacetophenone

• Inchi： 1S/C12H16O3/c1-3-14-12(15-4-2)11(13)10-8-6-5-7-9-10/h5-9,12H,3-4H2,1-2H3
• InChI Key： PIZHFBODNLEQBL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=CC=CC=1)=O)OCC
• BRN： 2100306

Computed Properties

• Exact Mass: 208.109944
• Monoisotopic Mass: 208.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5